Cas no 112523-91-8 (Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)-)

• Product Name: Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)-
• CAS No: 112523-91-8
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 166874
• PubChem ID: 453152
• Update Time: 2025-04-19

Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)- Chemical and Physical Properties

Names and Identifiers

• Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)-
• ent-16α,17-Dihydroxyatisan-3-one
• ent-16alpha,17-Dihydroxyatisan-3-one
• ent-16S,17-Dihydroxyatisan-3-one
• Aids002921
• Aids-002921
• (5beta,8alpha,9beta,10alpha,12alpha)-16,17-Dihydroxyatisan-3-one
• Atisan-3-one, 16,17-dihydroxy-, (5.beta.,8.alpha.,9.beta.,10.alpha.,12.alpha.)-
• Atisan-3-one, 16,17-dihydroxy-, (5beta,8alpha,9beta,10alpha,12alpha)-
• 112523-91-8
• DTXSID90920829
• F92854
• 16,17-Dihydroxyatisan-3-one
• (1S,4S,9S,10R,12R,13S)-13-hydroxy-13-(hydroxymethyl)-5,5,9-trimethyltetracyclo[10.2.2.01,10.04,9]hexadecan-6-one
• AKOS032949030
• CHEMBL459910

• Inchi： 1S/C20H32O3/c1-17(2)14-5-9-19-8-4-13(20(23,11-19)12-21)10-15(19)18(14,3)7-6-16(17)22/h13-15,21,23H,4-12H2,1-3H3/t13-,14-,15+,18-,19-,20-/m1/s1
• InChI Key： GFMRAAZMCOCUCY-ALCQSMKISA-N
• SMILES： O[C@@]1(CO)C[C@]23CC[C@@H]1C[C@H]2[C@]1(C)CCC(C(C)(C)[C@H]1CC3)=O

Computed Properties

• Exact Mass: 320.23500
• Monoisotopic Mass: 320.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 3

Experimental Properties

• Color/Form: Powder
• Density: 0.9763 g/cm3 (15 ºC)
• Melting Point: 174-175 ºC
• Boiling Point: 460.0±45.0 °C at 760 mmHg
• Flash Point: 246.1±25.2 °C
• Refractive Index: 1.5311 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 57.53000
• LogP: 3.32160
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Atisan-3-one,16,17-dihydroxy-, (5b,8a,9b,10a,12a)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Atisane diterpenoids